Cas no 1566095-30-4 (3-iodo-5-sulfanylbenzoic acid)

• Product Name: 3-iodo-5-sulfanylbenzoic acid
• CAS No: 1566095-30-4
• MF: C₇H₅IO₂S
• MW: 280.082873106003
• CID: 6279724
• PubChem ID: 91874382
• Update Time: 2025-10-31

3-iodo-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-sulfanylbenzoic acid
• EN300-1238689
• AKOS026732059
• 1566095-30-4

• Inchi： 1S/C7H5IO2S/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,11H,(H,9,10)
• InChI Key： FDGUFWIAOURPCX-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(=O)O)C=1)S

Computed Properties

• Exact Mass: 279.90550g/mol
• Monoisotopic Mass: 279.90550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-iodo-5-sulfanylbenzoic acid

Introduction to 3-iodo-5-sulfanylbenzoic acid (CAS No. 1566095-30-4)

3-iodo-5-sulfanylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1566095-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both an iodine substituent at the 3-position and a sulfanyl group at the 5-position of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structure of 3-iodo-5-sulfanylbenzoic acid contributes to its distinct chemical properties, which include moderate reactivity due to the electron-withdrawing effects of both the iodine and sulfanyl groups. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, where it can serve as a versatile building block for constructing more complex molecular architectures. The benzoic acid core itself is well-known for its pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities, which may be modulated or enhanced by the presence of additional functional groups.

In recent years, there has been growing interest in benzoic acid derivatives as pharmacophores due to their broad spectrum of biological activities. Among these derivatives, compounds featuring halogen atoms and heteroatoms like sulfur are particularly noteworthy. The iodine atom at the 3-position of 3-iodo-5-sulfanylbenzoic acid not only enhances its reactivity in synthetic transformations but also influences its electronic properties, making it a suitable candidate for further functionalization. The sulfanyl group, on the other hand, contributes to hydrogen bonding capabilities and can interact with biological targets in a manner similar to other sulfur-containing heterocycles.

One of the most compelling aspects of 3-iodo-5-sulfanylbenzoic acid is its potential application in drug discovery and development. Researchers have explored its utility as a precursor in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in generating compounds with anticancer properties by leveraging its ability to undergo palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of diverse substituents at other positions on the benzene ring, leading to libraries of structurally diverse molecules that can be screened for biological activity.

The sulfanyl group in 3-iodo-5-sulfanylbenzoic acid has been particularly studied for its interaction with biological macromolecules. Sulfur-containing compounds are known to exhibit strong binding affinities with enzymes and receptors due to their ability to form stable hydrogen bonds and participate in π-stacking interactions. This property has been exploited in the design of inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Additionally, the iodine atom can serve as a handle for further derivatization via metal-catalyzed reactions, enabling the construction of more complex scaffolds with tailored biological activities.

Recent advances in computational chemistry have also highlighted the importance of 3-iodo-5-sulfanylbenzoic acid as a scaffold for drug design. Molecular modeling studies have shown that this compound can be engineered to interact with specific binding pockets on target proteins, leading to high-affinity ligands. These studies often involve virtual screening techniques combined with experimental validation, where 3-iodo-5-sulfanylbenzoic acid derivatives are synthesized and tested for their binding efficacy. Such approaches have accelerated the discovery process by identifying promising candidates for further optimization.

The synthesis of 3-iodo-5-sulfanylbenzoic acid itself is an area of active research, with methods being developed to improve yield and purity while minimizing side reactions. Traditional synthetic routes often involve halogenation and sulfonylation reactions on benzoic acid precursors, followed by purification steps to isolate the desired product. However, newer methodologies are being explored that utilize greener solvents and catalytic systems to enhance sustainability without compromising efficiency.

In conclusion,3-iodo-5-sulfanylbenzoic acid (CAS No. 1566095-30-4) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from anticancer agents to enzyme inhibitors. As research continues to uncover new synthetic strategies and biological targets,3-iodo-5-sulfanylbenzoic acid is poised to remain a cornerstone compound in both academic research and industrial applications.